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Compound of Interest

Compound Name: YQA14

Cat. No.: B12381258 Get Quote

YQA14: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and

pharmacological profile of YQA14, a selective dopamine D3 receptor antagonist. The

information is intended to support ongoing research and drug development efforts in

neuroscience and related fields.

Chemical Structure and Properties
YQA14, with the IUPAC name N-[4-[4-(5-Chloro-2-methylphenyl)-1-piperazinyl]butyl]-2,3-

dihydro-2-oxo-5-benzoxazolecarboxamide, is a novel benzoxazolone carboxamide derivative.

[1][2] Its chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 1221408-42-9 [1][2]

Molecular Formula C23H27ClN4O3 [1][2]

Molecular Weight 442.94 g/mol [1][2]

Appearance Tan powder [2]

Solubility DMSO: 100 mg/mL [2]

Purity ≥98% (HPLC) [2]

Storage Temperature 2-8°C [2]

SMILES Code

O=C(C1=CC=C(OC(N2)=O)C2

=C1)NCCCCN3CCN(C4=CC(

Cl)=CC=C4C)CC3

[1]

InChI Key
VIZDBZXBKIEXRK-

UHFFFAOYSA-N
[1]

Pharmacological Properties
YQA14 is a highly potent and selective antagonist of the dopamine D3 receptor.[2] Preclinical

studies have highlighted its potential as a pharmacotherapeutic agent for substance use

disorders.[3][4]

Receptor Binding Affinity
In vitro radioligand binding assays have demonstrated that YQA14 exhibits high affinity and

selectivity for the human dopamine D3 receptor.[5][6] Notably, YQA14 has two distinct binding

sites on the D3 receptor.[5][7]
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Receptor Subtype Binding Affinity (Ki)
Selectivity vs. D3
(Low Affinity)

Reference

Dopamine D3 (High

Affinity)

0.068 pM (0.68 x 10⁻⁴

nM)
- [2][5][7]

Dopamine D3 (Low

Affinity)
2.11 nM - [2][5][7]

Dopamine D2 >316.5 nM >150-fold [5][6]

Other Dopamine

Receptors
- >1000-fold [5][6]

Mechanism of Action
YQA14 functions as a dopamine D3 receptor antagonist.[1][5] The dopamine D3 receptor is

implicated in the rewarding and reinforcing effects of drugs of abuse.[3][5] By blocking this

receptor, YQA14 can inhibit the effects of substances like cocaine.[3][5] This mechanism is

supported by studies showing that the inhibitory effects of YQA14 on cocaine self-

administration are absent in D3 receptor-knockout mice.[5][6]

The proposed signaling pathway involves the modulation of downstream signaling cascades

typically activated by dopamine binding to the D3 receptor.
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Cell Culture
(CHO or HEK293 cells expressing

human dopamine receptors)

Membrane Preparation
(Harvesting and homogenization)

Incubation
(Membranes + Radioligand

(e.g., [3H]spiperone) + YQA14)

Filtration
(Separation of bound and

free radioligand)

Scintillation Counting
(Quantification of bound radioactivity)

Data Analysis
(Calculation of Ki values)

 

Surgical Implantation
(Intravenous catheter)

Acquisition of Self-Administration
(Training to press a lever for

cocaine infusion)

Stable Self-Administration
(Consistent responding)

YQA14 Administration
(Systemic injection prior to session)

Behavioral Testing
(Measurement of lever presses)

Data Analysis
(Comparison of responding with

and without YQA14)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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